Cas no 115-76-4 (2,2-diethylpropane-1,3-diol)

• Product Name: 2,2-diethylpropane-1,3-diol
• CAS No: 115-76-4
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• MDL: MFCD00004695
• CID: 81938
• PubChem ID: 8284
• Update Time: 2024-11-03

2,2-diethylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2,2-Diethyl-1,3-propanediol
• 2,2-DIETHYL-2,2-DIHYDROXYPROPANE
• 2,2-DIHYDROXY-2,2-DIETHYLPROPANE
• 3,3-BIS(HYDROXYMETHYL)PENTANE
• 2,2-diethyl-3-propanediol
• 2,2-Diethylpropane-1,3-diol
• 2,2-Diethylpropanediol-1,3
• 3,3-Dimethylol pentane
• Di-aethyl-propanediol
• Dietilpropandiolo
• MC 1415
• Penderol
• Prenderol
• Prendiol
• propanediolethylether
• 2,2-diethylpropanediol
• Diethylpropanediol
• 3,3-Pentanedimethanol
• mc1415
• NSC-12211
• NSC12211
• 2,2-diethyl-1,3-dihydroxypropane
• EINECS 204-103-3
• 2,2-Diethyl-1,3-propanediol, 99%
• EN300-85217
• WLN: Q1X2 & 2 & 1Q
• BRN 1697711
• CS-0339248
• 1, 2,2-diethyl-
• 2,2-diethyl 1,3-propanediol
• J-506788
• D0522
• 2,2-diethyl-propane-1,3-diol
• AI3-05584
• G77270
• 115-76-4
• HY-W294348
• DTXSID50150923
• AKOS015901561
• AS-60015
• Q27273593
• NS00021536
• CHEBI:134759
• 4-01-00-02589 (Beilstein Handbook Reference)
• 1,3-Propanediol, 2,2-diethyl-
• 2-ethyl-2-hydroxymethyl-butan-1-ol
• InChI=1/C7H16O2/c1-3-7(4-2,5-8)6-9/h8-9H,3-6H2,1-2H
• SCHEMBL45094
• NSC 12211
• Di-aethyl-propanediol [German]
• MFCD00004695
• BP-30039
• NSC-169507
• A40PF8120T
• UNII-A40PF8120T
• NSC169507
• 2,2-diethylpropane-1,3-diol

• MDL： MFCD00004695
• Inchi： InChI=1S/C7H16O2/c1-3-7(4-2,5-8)6-9/h8-9H,3-6H2,1-2H3
• InChI Key： XRVCFZPJAHWYTB-UHFFFAOYSA-N
• SMILES： CCC(CC)(CO)CO

Computed Properties

• Exact Mass: 132.11500
• Monoisotopic Mass: 132.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.9500
• Melting Point: 59-61 °C (lit.)
• Boiling Point: 160 °C (50 mmHg)
• Flash Point: 102 °C
• Refractive Index: 1.4574
• PSA: 40.46000
• LogP: 0.77740
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,2-diethylpropane-1,3-diol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P301+P312+P330-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36
• Safety Instruction： S26
• RTECS：TY5250000
• Hazardous Material Identification：
• Risk Phrases：R22; R36
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

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